Cas no 2613299-03-7 (methyl (2R)-2-amino-3-bromopropanoate hydrochloride)

• Product Name: methyl (2R)-2-amino-3-bromopropanoate hydrochloride
• CAS No: 2613299-03-7
• MF: C₄H₉BrClNO₂
• MW: 218.476759672165
• MDL: MFCD33031835
• CID: 5663299
• PubChem ID: 155943512
• Update Time: 2025-06-13

methyl (2R)-2-amino-3-bromopropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-bromopropanoate hydrochloride
• EN300-27737155
• 2613299-03-7

• MDL： MFCD33031835
• Inchi： 1S/C4H8BrNO2.ClH/c1-8-4(7)3(6)2-5;/h3H,2,6H2,1H3;1H/t3-;/m0./s1
• InChI Key： LQPHPJFRFZRDGH-DFWYDOINSA-N
• SMILES： BrC[C@@H](C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 216.95052g/mol
• Monoisotopic Mass: 216.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R)-2-amino-3-bromopropanoate hydrochloride

Methyl (2R)-2-amino-3-bromopropanoate Hydrochloride: A Comprehensive Overview

Methyl (2R)-2-amino-3-bromopropanoate hydrochloride, with the CAS number 2613299-03-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and synthetic biology. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various chemical syntheses.

The molecular structure of methyl (2R)-2-amino-3-bromopropanoate hydrochloride consists of a branched chain with an amino group at the second carbon and a bromine substituent at the third carbon. This unique arrangement imparts distinct reactivity patterns, which are exploited in multiple synthetic pathways. The presence of both an amino and a bromine group allows for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and peptide bond formations.

In recent years, the compound has been explored in the context of developing novel therapeutic agents. Its chiral center at the second carbon makes it a candidate for enantioselective synthesis, which is crucial for creating pharmacologically active molecules with high specificity and low toxicity. Researchers have been particularly interested in its potential as a building block for peptidomimetics and other bioactive peptides. These peptidomimetics are designed to mimic the biological functions of natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity.

One of the most compelling aspects of methyl (2R)-2-amino-3-bromopropanoate hydrochloride is its role in the synthesis of enantiomerically pure compounds. The (2R) configuration ensures that any derivatives derived from this compound will exhibit specific stereoselectivity, which is critical for achieving desired pharmacological outcomes. This has led to several studies investigating its use in the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The ability to fine-tune the stereochemistry of drug candidates is a key factor in optimizing their efficacy and safety profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl (2R)-2-amino-3-bromopropanoate hydrochloride. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce new functional groups or to construct complex molecular architectures. These techniques have enabled chemists to access a wide range of derivatives with tailored properties. For instance, aryl or heteroaryl groups can be incorporated into the molecule through Suzuki-Miyaura or Heck coupling reactions, expanding its potential applications in medicinal chemistry.

The compound's versatility also extends to its use as a precursor for more complex molecules via enzymatic or chemical modifications. Enzymes such as transaminases and halogenases can be harnessed to introduce additional functional groups or to alter existing ones without compromising the stereochemical integrity of the molecule. This biocatalytic approach aligns with the growing trend toward green chemistry and sustainable drug synthesis. By leveraging natural catalysts, researchers can achieve higher yields and selectivities while minimizing waste generation.

In addition to its synthetic applications, methyl (2R)-2-amino-3-bromopropanoate hydrochloride has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit antimicrobial properties due to its structural similarity to known bioactive peptides. Further research is needed to elucidate its mechanism of action and to evaluate its efficacy against various pathogens. The bromine substituent also provides opportunities for derivatization into compounds with enhanced binding affinities or altered pharmacokinetic profiles.

The hydrochloride salt form of this compound offers several practical advantages in laboratory settings. Its increased solubility compared to the free acid form facilitates easier handling and purification. This is particularly important when scaling up reactions from milligram to gram quantities, where reproducibility and purity are paramount. Moreover, the hydrochloride salt exhibits enhanced stability under storage conditions, reducing degradation over time and ensuring consistent quality for subsequent synthetic steps.

The future prospects for methyl (2R)-2-amino-3-bromopropanoate hydrochloride are promising, given its multifaceted utility in pharmaceutical research and industrial applications. As synthetic methodologies continue to evolve, new ways to exploit its unique structural features will emerge. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel drug candidates that address unmet medical needs. The compound's role as a versatile building block ensures that it will remain a cornerstone of synthetic chemistry for years to come.